
Oxyoctaline Formate: Absence of Evidence as
an Analytical Standard

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: OXYOCTALINE FORMATE

Cat. No.: B1582655 Get Quote

Despite a comprehensive search of scientific and chemical literature, there is currently no

evidence to suggest that Oxyoctaline Formate is used as a standard in analytical chemistry

for research, drug development, or any other application.

Oxyoctaline Formate is consistently identified and documented as a synthetic fragrance

ingredient valued for its woody and ambery scent profile.[1][2][3][4][5][6] It is primarily utilized in

the formulation of perfumes, cosmetics, and other scented products.[1][7]

Our investigation for its application as a certified reference material, in quantitative analysis, for

analytical method validation, or as an internal standard yielded no relevant results. The

available data on Oxyoctaline Formate is exclusively related to its olfactory properties,

chemical and physical characteristics relevant to the fragrance industry, and its manufacturing

by companies such as Givaudan.[1][3]

Physicochemical Properties
While detailed analytical protocols are unavailable due to its lack of application as a standard,

some of its basic physicochemical properties have been documented:
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Property Value Reference

CAS Number 65405-72-3 [1][4][8]

Molecular Formula C15H24O2 [1][4][8]

Molecular Weight 236.35 g/mol [1][4][8]

Boiling Point 288.3±20.0 °C (Predicted) [8]

Density 0.99±0.1 g/cm3 (Predicted) [8]

Hypothetical Workflow for a Novel Analytical
Standard
Should a compound like Oxyoctaline Formate be considered for development as a new

analytical standard, a rigorous validation process would be necessary. The following diagram

illustrates a generalized workflow for the establishment of a new analytical standard.
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General Workflow for Establishing a New Analytical Standard

Phase 1: Characterization & Purity

Phase 2: Method Development & Validation

Phase 3: Certification & Application

Synthesis & Purification

Structural Elucidation (NMR, MS)

Purity Assessment (HPLC, GC, Titration)

Development of Quantitative Method (e.g., LC-MS/MS)

Purity Confirmed

Method Validation (ICH Guidelines)
- Specificity

- Linearity & Range
- Accuracy & Precision

- LOD & LOQ
- Robustness

Stability Studies

Certification as Reference Material

Stability Established

Preparation of Application Notes

Use in Routine Analysis

Click to download full resolution via product page

Caption: Generalized workflow for establishing a new analytical standard.
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Conclusion:

Based on the available information, the topic "Oxyoctaline Formate as a standard in analytical

chemistry" does not reflect a current or recognized application of this compound. The scientific

community has not adopted it for such purposes. Therefore, detailed application notes and

experimental protocols for its use as an analytical standard cannot be provided. Researchers

and professionals in drug development seeking analytical standards should refer to established

and certified reference materials from reputable sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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